Cas no 112-80-1 (Oleic acid)
oleic acid(Oleic acid)Is a monounsaturatedOmega-9fatty acid,Exist in animals and plants.Oleic acid was hydrotreated to obtain stearic acid .The double bond trans isomer of oleic acid is called Oleic acid .

Oleic acid structure
Product Name:Oleic acid
CAS No:112-80-1
Molecular Formula:C18H34O2
Molecular Weight:282.4614
MDL:MFCD00064242
CID:35764
PubChem ID:445639
Oleic acid Properties
Names and Identifiers
-
- Oleic acid
- Metaupon
- 9-octadecenoic acid
- Octadecenoic acid
- oleoate
- red oil
- cis-9-Octadecenoic acid
- 9-cis-Octadecenoic acid
- CASTOR OIL
- OLEIC ACID(SG) PrintBack
- Oleicacid(Technical)
- Plant oleic acid
- adogen73
- AMD-O
- Amide O
- Armid O
- cis-8-Heptadecylenecarboxylic acid
- cis-9-octadecenamide
- cis-oleamide
- octadec-9-enoic acid
- OLEAMID
- oleicacidamide-heptaglycolether
- Oleinic acid
- Slip-eze
- k52
- G18
- D100
- SOCS
- NAA35
- (cis)
- groco2
- groco4
- groco6
- K 52
- cis-Oleic acid
- Elaidoic acid
- oleate
- Glycon wo
- Wecoline OO
- Pamolyn 100
- Glycon RO
- (Z)-Octadec-9-enoic acid
- Oelsauere
- Vopcolene 27
- Groco 5l
- Groco 2
- Groco 4
- Groco 6
- Emersol 211
- Z-9-Octadecenoic acid
- Industrene 206
- Industrene 105
- Pamolyn
- Industrene 205
- Emersol 213
- Emersol 210
- L'Acide oleique
- cis-Octadec-9-enoic acid
- Century cd fatty acid
- Emersol 6321
- Extraolein 90
- Oleine 7503
- 9-Octadecenoic acid (Z)-
- Emersol 205
- Emersol
- 9Z-Octadecenoic acid
- C18:1 n-9
- trans-9-octadecenoate
- 37220-82-9
- ConMedNP.2328
- (Z)-9-octadecenoic acid, ion(1-)
- ConMedNP.2329
- Elaidic acid
- cis-9-octadecenoate
- 2717-15-9
- elaidate
- 544-60-5
- 2027-47-6
- 557-07-3
- Delta(9)-octadecenoic acid
- (9Z)-octadecenoate
- 1555-53-9
- 18:1, n-9
- FA 18:1
- cis-Delta(9)-octadecenoic acid
- oleic acid anion
- 112-80-1
- 9-trans-octadecenoate
- (9Z)-Octadecenoic acid
- Delta(9)-trans-octadecenoate
- (9E)-octadecenoate
- (Z)-9-Octadecenoic acid
- 18:1 n-9
- 142-17-6
- trans-Delta(9)-octadecenoate
- 10402-16-1
- Oleat
- C18:1, n-9
- 18:1Delta9cis
- 688-37-9
- Oelsaeure
- Palm oil oleic acid 7075
- Emersol 6313NF
- Oleic acid, from suet, natural, >=60% (GC)
- cis-.delta.(sup 9)-Octadecenoic acid
- Oleic acid, sulfurized
- F0001-0262
- FEMA Number 2815
- s4707
- USEPA/OPP Pesticide Code: 031702
- Emersol 220 white oleic acid
- ENDOCINE COMPONENT OLEIC ACID
- Oleic acid, United States Pharmacopeia (USP) Reference Standard
- z-octadeca-9-enoic acid
- Oleic Acid-Water Soluble, powder, BioReagent, suitable for cell culture
- cis-delta9-octadecenoic acid
- Elaidoic acid , 9Z-Octadecenoic acid , Oleate , 9-Octadecenoic Acid , Glycon Wo , 9-cis-Octadecenoic acid
- (9Z)- Octadecenoic acid
- CHEMBL8659
- 9-Octadecenoic acid (9Z)- (9CI)
- (Z)-9-Octadecanoate
- SCHEMBL1138
- Priolene 6930
- Lunac O-CA
- Caswell No. 619
- Elaic acid
- Extra Oleic 90
- GTPL1054
- Emersol 233LL
- OLEIC ACID (C18:1) (CONSTITUENT OF KRILL OIL)
- Tox21_201967
- EPA Pesticide Chemical Code 031702
- Fatty Acid 18:1 n-9
- Emersol 6333 NF
- Emersol 213NF
- Z2412194967
- CIS-8-HEPTADECYLENECARBOXYLIC ACID
- OLEIC ACID (CONSTITUENT OF SPIRULINA)
- 99148-48-8
- Oleic acid, pure
- Extra Oleic 80R
- 1hms
- 1ST1738
- cis-9-Octadecenoic acid;Elainic acid
- Emersol 7021
- CCRIS 682
- Lunac O-LL
- Oleic acid, p.a.
- Hy-phi 1055
- Priolene 6933
- Acide oleique
- 9-Octadecenoic acid (9Z)-
- 9,10-Octadecenoate
- Oleic acid, technical grade
- OLEIC ACID (CONSTITUENT OF SAW PALMETTO) [DSC]
- 9-(Z)-octadecenoic acid
- Oleic acid; (Z)-Octadec-9-enoic acid
- Wecoline OO (VAN)
- LMFA01030002
- HMS2234O13
- Oleic acid, suitable for cell culture, BioReagent
- Tego-oleic 130
- Hy-phi 2102
- Hy-phi 2066
- FEMA No. 2815
- OLEIC ACID [HSDB]
- Oleic acid, European Pharmacopoeia (EP) Reference Standard
- CAS-112-80-1
- delta9-cis-Oleic acid
- Pamolyn 100 FG
- Tox21_111086
- Wochem no. 320
- EN300-306800
- (9Z)-9-Octadecenoic acid #
- 9-Octadecenoic acid (Z)-, sulfurized
- OLEIC ACID [VANDF]
- 9-Octadecenoic-9,10-t2 acid, (9Z)- (9CI)
- CIS-DELTA(SUP 9)-OCTADECANOIC ACID
- C18:1
- NCGC00091119-03
- O0011
- NAA 34
- FA(18:1(9Z))
- HSCI1_000362
- CS-0016886
- C00712
- NS00010823
- Oleic acid, meets analytical specification of Ph, Eur., 65.0-88.0% (GC)
- oleaic acid
- Hy-phi 2088
- CHEBI:16196
- 9-(Z)-octadecenoate
- DTXCID705809
- CIS-9-OCTADECANOIC ACID
- MLS001056779
- BDBM50150484
- NCGC00257233-01
- NCGC00259516-01
- D02315
- oleic acid extra pure
- Distoline
- (9Z)-octadec-9-enoic acid
- Oleic acid, natural, tech grade
- SR-01000780573-6
- OLEIC ACID (CONSTITUENT OF EVENING PRIMROSE OIL)
- OLEIC ACID [USP-RS]
- AKOS017343225
- EINECS 204-007-1
- Oleic acid, certified reference material, TraceCERT(R)
- Priolene 6906
- OLEIC ACID [MART.]
- 1gni
- 9-Octadecenoic acid, cis-
- D 100
- NSC 9856
- Delta9-cis-Octadecenoic acid
- 1vyf
- Oleic acid, natural
- Oleic acid, technical grade, 90%
- MLS002454427
- OLEICACID
- FEMA NUMBER 2815.
- Oleic acid, natural, FCC
- Emersol 221 Low Titer White Oleate
- Q207688
- Oleic acid (8CI)
- 9-Octadecenoic acid(Z)-,oxidized,sulfonated,sodium salts
- NCGC00091119-01
- cis-Oleate
- CCG-267270
- MLS002153498
- cis-.delta.9-Octadecenoate
- MFCD00064242
- cis-.delta.9-Octadecenoic acid
- DELTA(9)-CIS-OLEIC ACID
- cis 9 Octadecenoic Acid
- OLEIC ACID (CONSTITUENT OF FLAX SEED OIL)
- 18:1(n-9)
- Oleic acid Liquid
- 9,10-Octadecenoic acid
- Edenor ATiO5
- INDUSTRENE 106
- Emersol 214NF
- Oleic acid-9,10-t
- Oleic acid (natural)
- OLEIC ACID [II]
- 2lkk
- NAA 35
- O0180
- Tox21_303324
- C18:1n-9
- OLEIC ACID [WHO-DD]
- Sulphurized oleic acid
- Oleic acid, >=93% (GC)
- 9-Octadecenoic-9,10-t2 acid, (Z)-
- Extra Olein 80
- NSC-9856
- UNII-2UMI9U37CP
- Industrene 104
- Oleic acid (NF)
- NSC9856
- OLEIC ACID (EP MONOGRAPH)
- Oleic acid, Selectophore(TM), >=99.0%
- Oleic acid, >=99% (GC)
- REGID_for_CID_445639
- Oleic acid [NF]
- AC-33767
- OLEIC ACID (CONSTITUENT OF SPIRULINA) [DSC]
- OLEIC ACID [EP MONOGRAPH]
- OLEIC ACID [FHFI]
- cis-delta(sup 9)-Octadecenoic acid
- 4-02-00-01641 (Beilstein Handbook Reference)
- White oleic acid
- AI3-01291
- Oleic acid, SAJ first grade, >=70.0%
- HSDB 1240
- 9-octadecenoic acid, (9Z)-
- HY-N1446
- HMS3649H21
- 68412-07-7
- AB00641912_08
- .delta.9-cis-Oleic acid
- HMS3885H18
- Emersol 220 White Oleate
- 459CE4C0-C836-4249-8E2D-69874B714E9C
- Hy-phi 1088
- (Z)-9-Octadecanoic acid
- Z-9-Octadecenoate
- Pamolyn 100 FGK
- SR-01000780573
- Extra Oleic 99
- Lunac OA
- 2UMI9U37CP
- OLEIC ACID [MI]
- A894525
- OLEIC ACID (CONSTITUENT OF BORAGE SEED OIL)
- WLN: QV8U9-C
- EINECS 270-164-8
- 9-Octadecenoic acid (9Z)-, sulfurized
- inverted exclamation markY99% (HPLC)
- 9-octadecylenic acid
- Oleic acid, analytical standard
- Epitope ID:187036
- (9Z)-9-Octadecenoate
- OLEIC ACID (MART.)
- 9-Octadecenoic acid, (Z)-
- OLEIC ACID [FCC]
- Emersol 233
- AS-16066
- l'Acide oleique [French]
- Priolene 6907
- OLEIC ACID (II)
- Rapinic acid
- Emersol 6313 NF
- Extra Olein 90R
- Oleinate
- Priolene 6900
- NCGC00091119-02
- 1g74
- Elainic acid
- (9Z)-9-Octadecenoic acid
- 9,10-OCTADECANOIC ACID
- OLEIC ACID (CONSTITUENT OF SAW PALMETTO)
- cis-9-Octadecenoic-9,10-3H2 acid
- Priolene 6936
- BP-24023
- AT13415
- Edenor FTiO5
- Pamolyn 125
- 9 Octadecenoic Acid
- SMR000326739
- Lunac O-P
- Priolene 6928
- Acide oleique [French]
- Sulfurized oleic acid
- cis-Octadec-9-enoate
- Oleic Acid, Pharmaceutical Secondary Standard; Certified Reference Material
- Osteum
- DTXSID1025809
- Emersol 221 low titer white oleic acid
- BRN 1726542
-
- MDL: MFCD00064242
- InChIKey: ZQPPMHVWECSIRJ-KTKRTIGZSA-N
- Inchi: 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9-
- SMILES: O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(/[H])\C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
- BRN: 1726542
Computed Properties
- Exact Mass: 282.25600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 15
- Monoisotopic Mass: 282.25588
- Heavy Atom Count: 20
- Formal charge: 0
- Complexity: 234
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Functional 3D Acceptor Count: 2
- Functional 3D Anion Count: 1
- Rotatable Bond Count: 15
- isomeric RMSD: 1.4
- CID conformational isomer Count: 89
- XLogP3: 6.5
- Tautomer Count: nothing
- Functional 3D hydrophobic Count: 1
- Surface Charge: 0
- Topological Polar Surface Area: 37.3
- Molecular Weight: 282.5
Experimental Properties
- LogP: 6.10850
- PSA: 37.30000
- Merck: 6828
- Refractive Index: n20/D 1.459(lit.)
- Water Partition Coefficient: Negligible
- Boiling Point: 194-195 °C/1.2 mmHg(lit.)
- Melting Point: 13-14 °C (lit.)
- Vapor Pressure: 1 mmHg ( 176 °C)
- Flash Point: Fahrenheit: >235.4 ° f
Celsius: >113 ° c - FEMA: 2815
- Solubility: Miscible with ethanol, ether, acetone, chloroform, dimethyl formamide and dimethyl sulfoxide.
- Color/Form: Colorless to yellowish oily liquid
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, aluminium.
- Solubility: Insoluble in water, miscible in alcohol and ether, soluble in benzene and chloroform
- Sensitiveness: Air Sensitive
- Density: 0.89 g/mL at 25 °C(lit.)
- Refractive Index: Index of refraction: 1.463 at 18 °C/D; 1.4585 at 26 °C/D
- Odor: PECULIAR LARD-LIKE ODOR
Oleic acid Security Information
-
Symbol:
- RTECS:RG2275000
- WGK Germany:1
- Safety Term:S26;S37/39
- Safety Instruction: S36/37-S37/39-S26-S36
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 1198 3/PG 3
- Hazard Statement: H315,H319
- Warning Statement: P305+P351+P338
- Prompt:warning
- Storage Condition:Pure form -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Risk Phrases: 38
- Signal Word:Warning
- TSCA:Yes
- Toxicity:LD50 i.v. in mice: 230±18 mg/kg (Or, Wretlind)
- FLUKA BRAND F CODES:10
Oleic acid Customs Data
- Customs Data:
China Customs Code:
2916150000Overview:
2916150000 oleic acid\Linoleic acid or linolenic acid and its salts and esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly, carbon18/16content
Summary:
2916150000 oleic, linoleic or linolenic acids, their salts and esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Oleic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A387371-5g |
(9Z)-9-Octadecenoic acid |
112-80-1 | 98% | 5g |
$8.0 | 2025-02-25 | |
City Chemical | O4322-1LT |
Red Oil |
112-80-1 | technical | 1lt |
$39.05 | 2023-09-19 | |
Enamine | EN300-306800-0.05g |
(9Z)-octadec-9-enoic acid |
112-80-1 | 93% | 0.05g |
$19.0 | 2023-09-05 | |
Key Organics Ltd | AS-16066-1MG |
Oleic acid |
112-80-1 | >85% | 1mg |
£36.00 | 2025-02-09 | |
Larodan | 10-1801-13-1g |
9(Z)-Octadecenoic acid |
112-80-1 | >99% | 1g |
€36.00 | 2023-09-19 | |
Life Chemicals | F0001-0262-0.25g |
(9Z)-octadec-9-enoic acid |
112-80-1 | 95%+ | 0.25g |
$18.0 | 2023-09-07 | |
S e l l e c k ZHONG GUO | S4707-100mg |
Oleic Acid |
112-80-1 | 99.85% | 100mg |
¥794.59 | 2023-09-15 | |
TRC | O524201-500mg |
Oleic Acid |
112-80-1 | 500mg |
$ 57.00 | 2023-09-06 | ||
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1859-0.2ml |
Oleic acid |
112-80-1 | HPLC≥99% | 0.2ml |
¥160元 | 2023-09-15 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O108486-1ml |
Oleic acid |
112-80-1 | ,≥99.0%(GC) | 1ml |
¥204.90 | 2023-09-01 |
Oleic acid Suppliers
NANJING CHEMICAL REAGENT CO.,LTD.
(CAS:112-80-1)
MR./MRS.:WANG JING LI
Phone:13813933811
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AVT (Shanghai) Pharmaceutical Tech Co., Ltd.
(CAS:112-80-1)
MR./MRS.:YU JING LI
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Shanghai Macklin Biochemical Co., Ltd
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MR./MRS.:SHEN JING LI
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Hubei Shixing Chemical Co., Ltd
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JI NAN SHI JI TONG DA HUA GONG Co., Ltd.
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Jinan Shijitongda Chemical Co,ltd
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MR./MRS.:SUN XIAO YUN
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Fuchen(Tianjin)Chemical Reagent Co.,Ltd.
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GUANG DONG WENG JIANG HUA XUE SHI JI Co., Ltd.
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Oleic acid Related Literature
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Seulah Lee,Jae Sik Yu,Seoung Rak Lee,Ki Hyun Kim Nat. Prod. Rep. 2022 39 512
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Francisco Les,Víctor López,Giovanni Caprioli,Romilde Iannarelli,Dennis Fiorini,Marzia Innocenti,Maria Bellumori,Filippo Maggi Food Funct. 2017 8 1775
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Jinfen Chen,Lieqiang Xu,Linyun Jiang,Yulin Wu,Long Wei,Xiaoli Wu,Shihong Xiao,Yuhong Liu,Changjun Gao,Jian Cai,Ziren Su Food Funct. 2021 12 9416
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Francisco Les,Víctor López,Giovanni Caprioli,Romilde Iannarelli,Dennis Fiorini,Marzia Innocenti,Maria Bellumori,Filippo Maggi Food Funct. 2017 8 1775
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Xiaochao Zhang,Jiabing Wei,Guangmin Ren,Changming Zhang,Zhanfeng Zheng,Caimei Fan Catal. Sci. Technol. 2019 9 3380
-
9. Near-IR molar absorption coefficient for the OH-stretching mode of cis-9-octadecenoic acid and dissociation of the acid dimers in the pure liquid stateMakio Iwahashi,Masao Suzuki,Miros?aw A. Czarnecki,Yongliang Liu,Yukihiro Ozaki J. Chem. Soc. Faraday Trans. 1995 91 697
-
Jin Lee,Tae-Hun Kim,Yoon-Joo Ko,Jin-Byung Park,Deok-Kun Oh Green Chem. 2022 24 2062
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Shazia Hasan,Abdul Rauf New J. Chem. 2021 45 7867
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:112-80-1)High-purity oleic acid

Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:112-80-1)Oleic acid

Purity:99%
Quantity:1kg
Price($):254.0